N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C15H12Cl2N2O2S/c1-8-9(2)22-15(11(8)6-18)19-14(20)7-21-13-4-3-10(16)5-12(13)17/h3-5H,7H2,1-2H3,(H,19,20)
• InChI Key: ICLZUKFVNOPVKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)COC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C15H12Cl2N2O2S
• Molecular Weight: 355.2 g/mol

Description

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide, also known as DCTA, is a chemical compound that has been extensively researched for its potential applications in various fields. DCTA is a member of the family of thiazole compounds and has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide is not fully understood. However, studies have suggested that N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide may act by inhibiting the activity of certain enzymes or signaling pathways in cells. In agriculture, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to inhibit the activity of the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids in plants. In medicine, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to have various biochemical and physiological effects. In agriculture, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to inhibit the growth of weeds by disrupting their biosynthesis of branched-chain amino acids. In medicine, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to inhibit the growth of cancer cells and reduce inflammation by inhibiting the activity of certain kinases. However, further studies are needed to fully understand the biochemical and physiological effects of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has several advantages for lab experiments, including its high purity and stability. However, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide is also highly toxic and must be handled with care. Additionally, the synthesis of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide. In agriculture, further studies are needed to optimize the use of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide as a herbicide and to investigate its potential for use in integrated pest management strategies. In medicine, further studies are needed to fully understand the mechanism of action of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide and to investigate its potential as an anti-inflammatory and anti-cancer agent. In materials science, further studies are needed to investigate the self-assembly properties of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide and its potential for use in nanotechnology applications.

Synthesis Methods

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide can be synthesized through various methods, including the reaction of 2,4-dichlorophenoxyacetic acid with 3-cyano-4,5-dimethyl-2-thiophenecarboxylic acid in the presence of a coupling agent. Another method involves the reaction of 2,4-dichlorophenoxyacetic acid with 3-cyano-4,5-dimethylthiophene-2-carbonyl chloride in the presence of a base. The synthesis of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been optimized to improve yield and purity.

Scientific Research Applications

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been extensively researched for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been shown to have herbicidal activity against various weed species. In medicine, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been investigated for its potential as an anti-inflammatory and anti-cancer agent. In materials science, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(2,4-dichlorophenoxy)acetamide has been studied for its ability to form self-assembled monolayers on various substrates.